7'-Fluorospiro[cyclopropane-1,3'-indoline]

• IUPAC Name: 7-fluorospiro[1,2-dihydroindole-3,1'-cyclopropane]
• InChI: InChI=1S/C10H10FN/c11-8-3-1-2-7-9(8)12-6-10(7)4-5-10/h1-3,12H,4-6H2
• InChI Key: UHRUFLKWQXZJJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNC3=C2C=CC=C3F
• Molecular Formula: C10H10FN
• Molecular Weight: 163.19 g/mol

Description

7'-Fluorospiro[cyclopropane-1,3'-indoline] is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a spirocyclic indoline derivative that contains a fluorine atom at the 7th position of the indoline ring. This compound has shown promising results in various studies, and its unique structure has made it an attractive target for synthesis and research.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound and its derivatives, including novel pyridyl-substituted analogs, have been synthesized involving diastereoselective cyclopropanation reactions. The relative stereochemistry of key compounds was determined using single-crystal X-ray structural analysis, highlighting the compound's utility in structural chemistry and synthesis (Yong et al., 2007).

Chemical Diversity and Novel Compounds Synthesis

• The compound's structural framework has been used in developing diverse molecular entities. For instance, it's involved in domino reactions with 1,3-dipolarophiles, leading to the synthesis of unique spiro and fused indeno[1,2-a]fluorine derivatives, indicating its versatility in organic synthesis to generate novel compounds (Liu et al., 2022).

Antimicrobial Activity

• Derivatives of 7'-Fluorospiro[cyclopropane-1,3'-indoline], specifically spiro[indol-thiazolidon-2,4-diones] and Bis(5-fluorospiro[indoline-3,2’-thiazolidine]-2,4’-dione) probes, have been synthesized and evaluated for antimicrobial activity. Their structures were deduced from elemental analysis and spectral data, showcasing the compound's potential in medicinal chemistry and drug design (Al-Romaizan, 2020).

Theoretical and Computational Chemistry

• A detailed theoretical and experimental physicochemical study was conducted on a novel dispiro compound related to 7'-Fluorospiro[cyclopropane-1,3'-indoline]. It involved DFT calculations, molecular electrostatic potential analysis, and Non-linear optical property studies. This highlights the compound's importance in computational chemistry and materials science for understanding chemical reactivity and physical properties (Satheeshkumar et al., 2020).